Cas no 163060-07-9 (Lup-20(29)-Ene-3bate,23-Diol)

• Product name: Lup-20(29)-Ene-3bate,23-Diol
• CAS No: 163060-07-9
• MF: C₃₀H₅₀O₂
• MW: 442.7168
• CID: 1080847
• PubChem ID: 68956386

Lup-20(29)-Ene-3bate,23-Diol Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-ene-3β,23-diol
• Lup-20(29)-ene-3bate,23-diol
• (3beta,4alpha)-Lup-20(29)-ene-3,23-diol
• (3Ar,5aR,5bR,7aR,8R,11aR,11bS,13aR,13bR)-8-(hydroxymethyl)-3a,5a,5b,8,11a-pentamethyl-1-prop-1-en-2-
• A,23-diol
• A875621
• B0005-179070
• Lup-20(29)-ene-3alpha,23-diol
• 8-(hydroxymethyl)-3a,5a,5b,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
• 20(29)-Lupene-3,23-diol
• 163060-07-9
• Lup-20(29)-ene-3,23-diol
• (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-8-(hydroxymethyl)-3a,5a,5b,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
• 32451-85-7
• Lup-20(29)-ene-3beta,23-diol
• Lup-20(29)-Ene-3bate,23-Diol

• Inchi： 1S/C30H50O2/c1-19(2)20-10-13-26(3)16-17-29(6)21(25(20)26)8-9-23-27(4)14-12-24(32)28(5,18-31)22(27)11-15-30(23,29)7/h20-25,31-32H,1,8-18H2,2-7H3
• InChI Key： RFCPTXGFYWKJJB-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C1(C([H])([H])[H])C([H])([H])O[H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C2([H])C([H])([H])C([H])([H])C2([H])C3([H])C([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])C3(C([H])([H])[H])C([H])([H])C([H])([H])C12C([H])([H])[H]

Computed Properties

• Exact Mass: 442.38100
• Monoisotopic Mass: 442.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 9.2

Experimental Properties

• Color/Form: Powder
• Density: 1.017±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 522.3±23.0 °C at 760 mmHg
• Flash Point: 210.9±17.2 °C
• Solubility: Insuluble (9.7E-5 g/L) (25 ºC),
• PSA: 40.46000
• LogP: 6.99720
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Lup-20(29)-Ene-3bate,23-Diol Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Lup-20(29)-Ene-3bate,23-Diol

Professional Introduction to Lup-20(29)-Ene-3bate,23-Diol (CAS No. 163060-07-9)

Lup-20(29)-Ene-3bate,23-Diol, a compound with the chemical identifier CAS No. 163060-07-9, has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound, derived from natural sources, exhibits a unique molecular structure that has positioned it as a promising candidate for various therapeutic applications. Its chemical formula and stereochemistry contribute to its distinctive biological properties, making it a subject of intense study in both academic and industrial settings.

The molecular framework of Lup-20(29)-Ene-3bate,23-Diol consists of an ene-diol moiety, which is a key feature that contributes to its reactivity and potential biological activity. This structure is reminiscent of several naturally occurring compounds that have been investigated for their pharmacological effects. The presence of multiple hydroxyl groups and a double bond in the molecule allows for diverse interactions with biological targets, which is a critical factor in drug design and discovery.

Recent studies have highlighted the potential of Lup-20(29)-Ene-3bate,23-Diol in modulating cellular pathways associated with inflammation and oxidative stress. These pathways are implicated in a wide range of diseases, including chronic inflammatory disorders and neurodegenerative conditions. The compound's ability to interact with specific enzymes and receptors has been a focus of research aimed at developing novel therapeutic strategies.

In particular, the ene-diol group in Lup-20(29)-Ene-3bate,23-Diol has been found to exhibit scavenging properties against reactive oxygen species (ROS). This characteristic is particularly relevant in the context of oxidative stress, which is known to contribute to cellular damage and disease progression. Preliminary in vitro studies have demonstrated that this compound can protect cells from oxidative damage by neutralizing ROS, thereby potentially mitigating the adverse effects associated with chronic inflammation.

The stereochemistry of Lup-20(29)-Ene-3bate,23-Diol plays a crucial role in determining its biological activity. The specific arrangement of atoms in the molecule influences its interactions with biological targets, including enzymes and receptors. Research has shown that subtle changes in stereochemistry can significantly alter the pharmacological profile of a compound. This underscores the importance of precise structural characterization in drug development.

Moreover, the natural origin of Lup-20(29)-Ene-3bate,23-Diol makes it an attractive candidate for sustainable pharmaceutical development. Extracted from plant sources or synthesized through biotechnological methods, this compound aligns with the growing trend towards green chemistry and environmentally friendly drug production. The use of renewable resources and eco-friendly synthesis routes not only reduces environmental impact but also supports the development of sustainable healthcare solutions.

The compound's potential applications extend beyond its anti-inflammatory and antioxidant properties. Emerging research suggests that Lup-20(29)-Ene-3bate,23-Diol may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These conditions are characterized by progressive neuronal death and dysfunction, often linked to oxidative stress and inflammatory processes. The ability of this compound to modulate these pathways offers a promising avenue for therapeutic intervention.

In conclusion, Lup-20(29)-Ene-3bate,23-Diol (CAS No. 163060-07-9) represents a significant advancement in chemobiological research. Its unique molecular structure and diverse biological activities make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.